Cas no 71711-30-3 (3-(1-methyl-1H-indol-3-yl)butanoic acid)

3-(1-Methyl-1H-indol-3-yl)butanoic acid is a synthetic indole derivative with potential applications in pharmaceutical and biochemical research. Its structure features a butanoic acid side chain attached to a 1-methylindole core, offering versatility for further functionalization. The compound may serve as an intermediate in the synthesis of bioactive molecules, particularly those targeting indole-based pathways. Its methyl substitution enhances stability, while the carboxylic acid group provides reactivity for conjugation or salt formation. This product is suitable for use in medicinal chemistry, where precise structural modifications are critical. High purity and well-defined characterization ensure reliability for research applications. Storage under inert conditions is recommended to preserve integrity.

3-(1-methyl-1H-indol-3-yl)butanoic acid structure

71711-30-3 structure

Product Name:3-(1-methyl-1H-indol-3-yl)butanoic acid

CAS No:71711-30-3

MF:C₁₃H₁₅NO₂

MW:217.263703584671

CID:6355893

PubChem ID:21856463

Update Time:2025-10-06

3-(1-methyl-1H-indol-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(1-methyl-1H-indol-3-yl)butanoic acid
- SCHEMBL9275412
- 71711-30-3
- EN300-1852966
- Inchi： 1S/C13H15NO2/c1-9(7-13(15)16)11-8-14(2)12-6-4-3-5-10(11)12/h3-6,8-9H,7H2,1-2H3,(H,15,16)
- InChI Key： UHAJKLVZQYGGQF-UHFFFAOYSA-N
- SMILES： OC(CC(C)C1=CN(C)C2C=CC=CC1=2)=O

Computed Properties

Exact Mass: 217.110278721g/mol
Monoisotopic Mass: 217.110278721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 267
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 42.2Å²

3-(1-methyl-1H-indol-3-yl)butanoic acid Pricemore >>

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